Cas no 927982-46-5 (Ethanethioamide,2-(3-methoxyphenoxy)-)

Ethanethioamide,2-(3-methoxyphenoxy)- structure
927982-46-5 structure
Product Name:Ethanethioamide,2-(3-methoxyphenoxy)-
CAS No:927982-46-5
MF:C9H11NO2S
MW:197.2541410923
CID:802001
PubChem ID:7745461
Update Time:2025-04-19

Ethanethioamide,2-(3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Ethanethioamide,2-(3-methoxyphenoxy)-
    • 2-(3-METHOXYPHENOXY)ETHANETHIOAMIDE
    • 2-(2-(TERT-BUTOXYCARBONYLAMINO)THIAZOL-5-YL)ACETIC ACID
    • AKOS000181048
    • DTXSID30428915
    • 2-(3-Methoxyphenoxy)thioacetamide
    • 927982-46-5
    • Inchi: 1S/C9H11NO2S/c1-11-7-3-2-4-8(5-7)12-6-9(10)13/h2-5H,6H2,1H3,(H2,10,13)
    • InChI Key: RAMVYSHMXRHQJV-UHFFFAOYSA-N
    • SMILES: S=C(COC1C=CC=C(C=1)OC)N

Computed Properties

  • Exact Mass: 197.05100
  • Monoisotopic Mass: 197.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 76.6Ų

Experimental Properties

  • Density: 1.213
  • Boiling Point: 349.021°C at 760 mmHg
  • Flash Point: 164.882°C
  • Refractive Index: 1.593
  • PSA: 76.57000
  • LogP: 2.06040
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